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Cat. No.: B610973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mechanism of action

of SR-3029, a potent and selective inhibitor of Casein Kinase 1δ (CK1δ) and Casein Kinase 1ε

(CK1ε). This document details the core mechanism, summarizes key quantitative data, outlines

experimental protocols, and provides visual representations of the signaling pathways and

experimental workflows.

Core Mechanism of Action
SR-3029 is a potent, ATP-competitive inhibitor of the serine/threonine kinases CK1δ and CK1ε.

[1] Its primary mechanism of action involves the suppression of the Wnt/β-catenin signaling

pathway, which is frequently dysregulated in various cancers.[1][2][3] By inhibiting CK1δ/ε, SR-
3029 prevents the phosphorylation of key components in the β-catenin destruction complex,

leading to the stabilization and accumulation of β-catenin in the cytoplasm. This prevents its

translocation to the nucleus, thereby inhibiting the transcription of Wnt target genes that

promote cell proliferation and survival.[3][4] Preclinical studies have demonstrated that SR-
3029's anti-tumor effects are a direct consequence of this inhibition, leading to apoptosis and

reduced tumor growth in various cancer models.[3][5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for SR-3029's inhibitory activity and

cellular effects.
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Table 1: In Vitro Kinase Inhibitory Activity

Target IC50 (nM) Ki (nM)

Casein Kinase 1δ (CK1δ) 44 97

Casein Kinase 1ε (CK1ε) 260 97

CDK4/cyclin D1 576 -

CDK4/cyclin D3 368 -

CDK6/cyclin D1 428 -

CDK6/cyclin D3 427 -

FLT3 3000 -

Data sourced from multiple

studies.[1][4]

Table 2: In Vitro Cellular Efficacy

Cell Line Cancer Type EC50 (nM)

A375 Human Melanoma 86

Data sourced from multiple

studies.[1][4][7]

Key Signaling Pathway
The primary signaling pathway affected by SR-3029 is the canonical Wnt/β-catenin pathway.

Inhibition of CK1δ/ε by SR-3029 disrupts the normal function of the β-catenin destruction

complex.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/SR-3029.html
https://www.caymanchem.com/product/27048/sr-3029
https://www.medchemexpress.com/SR-3029.html
https://www.caymanchem.com/product/27048/sr-3029
https://pmc.ncbi.nlm.nih.gov/articles/PMC3783656/
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Wnt
Ligand

Frizzled
Receptor

Dishevelled

LRP5/6

APC Axin GSK3β CK1δ/ε

Inhibits

APC

Axin

GSK3β

CK1δ/ε

β-catenin Proteasome

β-catenin

Phosphorylates for
Degradation

SR-3029

Inhibits

TCF/LEF
Target Gene
Transcription

(e.g., c-Myc, Cyclin D1)

Activates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor Initiation
(Single DMBA application)

Tumor Promotion & Treatment
(Twice weekly TPA ± SR-3029 for 18 weeks)

Tumor Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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